Cas no 25451-16-5 (1,3-Propanediol,2-phenoxy-, dicarbamate (8CI))

• Product Name: 1,3-Propanediol,2-phenoxy-, dicarbamate (8CI)
• CAS No: 25451-16-5
• MF: C₁₁H₁₄N₂O₅
• MW: 254.239263057709
• CID: 258533
• PubChem ID: 213003
• Update Time: 2025-04-19

1,3-Propanediol,2-phenoxy-, dicarbamate (8CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2-phenoxy-, dicarbamate (8CI)
• (3-carbamoyloxy-2-phenoxypropyl) carbamate
• 25451-16-5
• BRN 3060969
• 1,3-Propanediol, 2-phenoxy-, dicarbamate
• 2-Phenoxy-1,3-propanediol dicarbamate
• DTXSID50180124

• Inchi： 1S/C11H14N2O5/c12-10(14)16-6-9(7-17-11(13)15)18-8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H2,12,14)(H2,13,15)
• InChI Key： YCYZGSQKMQDBBO-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C(COC(N)=O)COC(N)=O

Computed Properties

• Exact Mass: 254.09032
• Monoisotopic Mass: 254.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.309
• Boiling Point: 542.6°C at 760 mmHg
• Flash Point: 306.7°C
• Refractive Index: 1.552
• PSA: 113.87